2-(1,1-Dimethylpropyl)anthraquinone

Description

2-(1,1-Dimethylpropyl)anthraquinone, also known as tert-butylanthraquinone, is an alkyl derivative of anthraquinone, differing from anthraquinone by the addition of a 1,1-dimethylpropyl group . Anthraquinones are a class of organic compounds featuring a cyclic diketone structure, with carbonyl functional groups at the 9th and 10th carbon positions of the quinone moiety . These compounds are found in various organisms, including plants, microorganisms, and insects, and are created metabolically within these structures .

Anthraquinone derivatives, including 2-(1,1-dimethylpropyl)anthraquinone, have a wide range of applications, most notably in the industrial production of hydrogen peroxide . In this process, an alkyl derivative such as 2-ethyl-9,10-anthraquinone is typically used . Anthraquinones and their derivatives are also used as dyes, biological and medicinal products, and have shown potential as sustainable materials in organic electronics . Some anthraquinone derivatives have demonstrated antibacterial effects .

Other notable anthraquinone derivatives include drugs like daunorubicin and doxorubicin, which are part of the anthracycline family of chemotherapy drugs . Additionally, sodium 2-anthraquinonesulfonate is used in pulping processes . Certain anthraquinone derivatives such as emodin and aloe emodin, found in plants like Cassia occidentalis, can be toxic and have laxative effects . Hydroxyanthraquinones are created when hydrogen atoms are replaced by hydroxyl groups, influencing their light absorption properties .

• CAS No.: 32588-54-8
• Product Name: 2-(1,1-Dimethylpropyl)anthraquinone
• Molecular Formula: C19H18O2
• Molecular Weight: 278.3 g/mol
• IUPAC Name: 2-(2-methylbutan-2-yl)anthracene-9,10-dione
• Standard InChI: InChI=1S/C19H18O2/c1-4-19(2,3)12-9-10-15-16(11-12)18(21)14-8-6-5-7-13(14)17(15)20/h5-11H,4H2,1-3H3
• Standard InChIKey: WUKWGUZTPMOXOW-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: CCC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Synonyms: 2-(1,1-dimethylpropyl)anthraquinone;2-TERT-PENTYLANTHRAQUINONE;2-tert-Amylanthraquinone;9,10-ANTHRACENEDIONE, 2-(1,1-DIMETHYLPROPYL)-;10-Anthracenedione,2-(1,1-dimethylpropyl)-9;2-(1,1-dimethylpropyl)-10-anthracenedione;2-(1,1-Dimethylpropyl)-9,10-an
• PubChem Compound: 122909
• Last Modified: Jul 17 2023